Cas no 933685-83-7 ((2-Chloropyrimidin-5-yl)methanamine)

(2-Chloropyrimidin-5-yl)methanamine is a versatile pyrimidine derivative featuring a reactive 2-chloro substituent and an amino-methyl functional group at the 5-position. This bifunctional structure enables its broad utility as a key intermediate in pharmaceutical and agrochemical synthesis. The chloropyrimidine core facilitates nucleophilic aromatic substitution reactions, allowing efficient derivatization with nucleophiles such as amines or thiols. Meanwhile, the primary amine group offers further modification potential via acylation, reductive amination, or coupling reactions. Its high purity and stability under standard storage conditions make it suitable for multi-step synthetic routes. The compound is particularly valuable in constructing kinase inhibitors, antiviral agents, and other bioactive heterocycles due to its balanced reactivity and compatibility with diverse reaction conditions.
(2-Chloropyrimidin-5-yl)methanamine structure
933685-83-7 structure
Product Name:(2-Chloropyrimidin-5-yl)methanamine
CAS No:933685-83-7
MF:C5H6ClN3
MW:143.574239253998
MDL:MFCD10696905
CID:1034796
PubChem ID:55263438
Update Time:2025-07-02

(2-Chloropyrimidin-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2-Chloropyrimidin-5-yl)methanamine
    • (2-Chloropyrimidin-5-yl)methamine
    • 2-CHLORO-5-PYRIMIDINEMETHANAMINE
    • 2-Chloro-5-pyrimidinemethanamine hydrochloride
    • 1-(2-Chloropyrimidin-5-yl)methanamine
    • 2-Chloro-5-pyrimidinemethanamine (ACI)
    • AKOS006304356
    • PB34524
    • DTXSID50717055
    • EN300-1600805
    • 5-Pyrimidinemethanamine, 2-chloro-
    • 933685-83-7
    • 5-aminomethyl-2-chloropyrimidine
    • DB-353867
    • CS-0054654
    • MHCBYPRBJFPLPP-UHFFFAOYSA-N
    • SCHEMBL3712918
    • P10942
    • MDL： MFCD10696905
    • Inchi： 1S/C5H6ClN3/c6-5-8-2-4(1-7)3-9-5/h2-3H,1,7H2
    • InChI Key： MHCBYPRBJFPLPP-UHFFFAOYSA-N
    • SMILES： ClC1N=CC(CN)=CN=1

Computed Properties

  • Exact Mass: 143.02500
  • Monoisotopic Mass: 143.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 80.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 311.3±17.0 °C at 760 mmHg
  • Flash Point: 142.0±20.9 °C
  • PSA: 51.80000
  • LogP: 1.28900
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2-Chloropyrimidin-5-yl)methanamine Security Information

(2-Chloropyrimidin-5-yl)methanamine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2-Chloropyrimidin-5-yl)methanamine Pricemore >>

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(2-Chloropyrimidin-5-yl)methanamine Production Method

Production Method 1

933685-83-7 933685-83-7
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  rt; 1 h, rt
1.2 Reagents: Water ;  16 h, rt
Reference
Indole-pyrimidine-nitrile compounds as CDK kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of proliferative or infectious diseases
, China, , ,

Production Method 2

933685-83-7 933685-83-7
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ,  Water ;  cooled; reflux; 8 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium carbonate Solvents: Water ;  pH 9, rt
Reference
Preparation of 3-fluoropyridine heterocyclic compounds for treating or preventing an abnormality in Wnt signaling pathway
, World Intellectual Property Organization, , ,

Production Method 3

1279820-16-4 1279820-16-4
933685-83-7 933685-83-7
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  -20 °C; 5 h, 0 °C
Reference
Method for synthesizing halogenated-aminomethyl substituted pyrimidine and salt thereof as drug intermediate
, China, , ,

Production Method 4

933685-83-7 933685-83-7
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ,  Water ;  0 °C → rt; 16 h, rt
Reference
Preparation of tricyclic carboxamides as hepatitis B core protein modulators
, World Intellectual Property Organization, , ,

Production Method 5

948996-05-2 948996-05-2
933685-83-7 933685-83-7
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ,  Water ;  3 h, reflux
Reference
Preparation of cyano acrylate derivatives as pesticides
, China, , ,

(2-Chloropyrimidin-5-yl)methanamine Raw materials

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